Cas no 22098-61-9 (1-(1H-imidazol-2-yl)ethanol)

• Product Name: 1-(1H-imidazol-2-yl)ethanol
• CAS No: 22098-61-9
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD08668185
• CID: 250436
• PubChem ID: 15055958
• Update Time: 2025-04-19

1-(1H-imidazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-IMIDAZOL-2-YL)-ETHANOL
• Imidazole-2-methanol,a-methyl- (7CI,8CI)
• 1-(1H-imidazol-2-yl)ethanol
• 1H-Imidazole-2-methanol,a-methyl-
• 4-METHYL-5-HYDROMETHYLIMIDAZOLE
• imidazolylethanol
• EN300-233636
• A815918
• SCHEMBL321153
• CHEMBL4537342
• DTXSID00567643
• CS-0378172
• 22098-61-9
• AT15608
• AKOS006290748
• 1-(1H-Imidazol-2-yl)ethan-1-ol
• FT-0690581

• MDL： MFCD08668185
• Inchi： 1S/C5H8N2O/c1-4(8)5-6-2-3-7-5/h2-4,8H,1H3,(H,6,7)
• InChI Key： SQFWQHCKCDSOJK-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC=CN1

Computed Properties

• Exact Mass: 112.063662883g/mol
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 48.9Ų